Cas no 2228745-73-9 (3-(heptafluoropropyl)oxolane-2,5-dione)

• Product Name: 3-(heptafluoropropyl)oxolane-2,5-dione
• CAS No: 2228745-73-9
• MF: C₇H₃F₇O₃
• MW: 268.085747003555
• CID: 6196212
• PubChem ID: 165846232
• Update Time: 2025-06-15

3-(heptafluoropropyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(heptafluoropropyl)oxolane-2,5-dione
• 2228745-73-9
• EN300-1972142

• Inchi： 1S/C7H3F7O3/c8-5(9,6(10,11)7(12,13)14)2-1-3(15)17-4(2)16/h2H,1H2
• InChI Key： HYDBTHFCUYKPOJ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1C(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 267.99704109g/mol
• Monoisotopic Mass: 267.99704109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(heptafluoropropyl)oxolane-2,5-dione

Comprehensive Overview of 3-(heptafluoropropyl)oxolane-2,5-dione (CAS No. 2228745-73-9)

3-(heptafluoropropyl)oxolane-2,5-dione (CAS No. 2228745-73-9) is a fluorinated cyclic anhydride with significant applications in advanced material science and specialty chemistry. This compound, characterized by its heptafluoropropyl group attached to an oxolane-2,5-dione backbone, has garnered attention for its unique physicochemical properties, including high thermal stability and chemical resistance. Researchers and industries are increasingly exploring its potential in high-performance polymers, electronic materials, and green chemistry applications, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 3-(heptafluoropropyl)oxolane-2,5-dione features a five-membered ring with two carbonyl groups, making it a versatile intermediate for synthesizing fluorinated polymers and coating materials. Its heptafluoropropyl moiety enhances hydrophobicity and oxidative stability, which are critical for applications in water-repellent coatings and corrosion-resistant materials. Recent studies highlight its role in developing next-generation electrolytes for batteries, addressing the global push for energy storage innovations and renewable energy integration.

In the context of sustainable chemistry, 3-(heptafluoropropyl)oxolane-2,5-dione is being investigated as a precursor for bio-based materials and low-environmental-impact additives. The compound’s ability to modify surface properties without compromising performance aligns with the circular economy principles, a topic widely searched by professionals in material science and environmental engineering. Additionally, its compatibility with 3D printing resins and photocurable systems has sparked interest in the additive manufacturing sector, where precision and durability are paramount.

From a synthetic perspective, 3-(heptafluoropropyl)oxolane-2,5-dione is synthesized through controlled fluorination and cyclization reactions, ensuring high purity and yield. Its CAS No. 2228745-73-9 serves as a unique identifier in regulatory and commercial databases, facilitating its traceability in supply chain management. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its structural integrity, a common query among quality control specialists and research chemists.

The compound’s relevance extends to pharmaceutical intermediates and agrochemical formulations, where fluorinated compounds are prized for their bioavailability and stability. However, its non-hazardous profile distinguishes it from traditional fluorinated chemicals, making it a safer alternative for industrial applications. This aspect resonates with the increasing searches for non-toxic fluorochemicals and eco-friendly alternatives in the chemical industry.

In summary, 3-(heptafluoropropyl)oxolane-2,5-dione (CAS No. 2228745-73-9) represents a cutting-edge fluorinated building block with multidisciplinary applications. Its integration into advanced materials, sustainable technologies, and industrial processes underscores its value in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in innovations across material science, energy storage, and green chemistry, making it a subject of enduring interest for scientists and engineers worldwide.